Cas no 1466743-75-8 (1-tert-Butyl-3,5-dimethyl-1h-pyrazol-4-ol)

• Product Name: 1-tert-Butyl-3,5-dimethyl-1h-pyrazol-4-ol
• CAS No: 1466743-75-8
• MF: C₉H₁₆N₂O
• MW: 168.236142158508
• CID: 5691318
• PubChem ID: 65556205
• Update Time: 2025-05-21

1-tert-Butyl-3,5-dimethyl-1h-pyrazol-4-ol Chemical and Physical Properties

Names and Identifiers

• 1-TERT-BUTYL-3,5-DIMETHYL-1H-PYRAZOL-4-OL
• EN300-1141772
• CS-0223158
• AKOS014894397
• 1-tert-butyl-3,5-dimethylpyrazol-4-ol
• Z1266827282
• SCHEMBL23399681
• 1466743-75-8
• 1-tert-Butyl-3,5-dimethyl-1h-pyrazol-4-ol

• Inchi： 1S/C9H16N2O/c1-6-8(12)7(2)11(10-6)9(3,4)5/h12H,1-5H3
• InChI Key： SOMLVRCMUNDKMD-UHFFFAOYSA-N
• SMILES： OC1C(C)=NN(C=1C)C(C)(C)C

Computed Properties

• Exact Mass: 168.126263138g/mol
• Monoisotopic Mass: 168.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 38Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 1-tert-Butyl-3,5-dimethyl-1h-pyrazol-4-ol

Compound 1466743-75-8: 1-Tert-butyl-3,5-dimethyl-1H-pyrazol-4-ol

The compound with CAS No. 1466743-75-8, known as 1-Tert-butyl-3,5-dimethyl-1H-pyrazol-4-ol, is a fascinating organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazoles, which are five-membered heterocycles containing two adjacent nitrogen atoms. The structure of 1-Tert-butyl-3,5-dimethyl-1H-pyrazol-4-ol features a pyrazole ring substituted with a tert-butyl group at position 1, methyl groups at positions 3 and 5, and a hydroxyl group at position 4. This unique substitution pattern contributes to its distinct chemical properties and potential applications.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery and development. The pyrazole ring is known for its ability to form hydrogen bonds and participate in various non-covalent interactions, making it a valuable scaffold in medicinal chemistry. The tert-butyl group in this compound adds steric bulk, which can influence the molecule's solubility and bioavailability. Meanwhile, the methyl groups at positions 3 and 5 enhance the molecule's hydrophobicity, potentially improving its ability to cross cellular membranes.

The hydroxyl group at position 4 of 1-Tert-butyl-3,5-dimethyl-1H-pyrazol-4 ol introduces additional functional versatility. This group can undergo various chemical transformations, such as oxidation or esterification, enabling the synthesis of derivatives with enhanced biological activity. For instance, researchers have explored the use of this compound as a precursor for developing novel anti-inflammatory agents and antioxidants.

In terms of synthesis, 1-Tert-butyl pyrazole derivatives are typically prepared through a combination of nucleophilic substitution and cyclization reactions. The tert-butyl group can be introduced via alkylation or acylation reactions, while the pyrazole ring is often formed using the Paal-Knorr synthesis or related methodologies. These methods allow for precise control over the substitution pattern of the pyrazole ring, ensuring high yields and purity.

Recent advancements in computational chemistry have further enhanced our understanding of the properties of CAS No. 1466743 75 8. Molecular modeling studies have revealed that this compound exhibits favorable pharmacokinetic profiles, including good absorption and moderate clearance rates. These findings suggest that it could serve as a promising lead compound for developing therapeutics targeting various disease states.

Moreover, pyrazole-based compounds like 1-Tert-butyl pyrazolol have shown potential in inhibiting key enzymes involved in inflammation and oxidative stress. For example, studies have demonstrated that this compound can modulate the activity of cyclooxygenase (COX) enzymes, which are central to inflammatory processes. Its ability to scavenge free radicals further underscores its potential as an antioxidant agent.

In conclusion, CAS No. 1466743 75 8, or 1-Tert-butyl pyrazolol, represents a valuable addition to the arsenal of organic compounds with therapeutic potential. Its unique structure and versatile functional groups make it an attractive target for further research and development in the pharmaceutical industry.